Cas no 823227-06-1 (Benzeneacetonitrile, 3-[6-(2-cyanophenyl)-3-hexene-1,5-diynyl]-)

Benzeneacetonitrile, 3-[6-(2-cyanophenyl)-3-hexene-1,5-diynyl]- structure
823227-06-1 structure
Product name:Benzeneacetonitrile, 3-[6-(2-cyanophenyl)-3-hexene-1,5-diynyl]-
CAS No:823227-06-1
MF:C21H12N2
MW:292.333384513855
CID:694199
PubChem ID:71419253

Benzeneacetonitrile, 3-[6-(2-cyanophenyl)-3-hexene-1,5-diynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 3-[6-(2-cyanophenyl)-3-hexene-1,5-diynyl]-
    • 2-[6-[3-(cyanomethyl)phenyl]hex-3-en-1,5-diynyl]benzonitrile
    • 2-{6-[3-(Cyanomethyl)phenyl]hex-3-ene-1,5-diyn-1-yl}benzonitrile
    • DTXSID80838520
    • 823227-06-1
    • Inchi: InChI=1S/C21H12N2/c22-15-14-19-10-7-9-18(16-19)8-3-1-2-4-11-20-12-5-6-13-21(20)17-23/h1-2,5-7,9-10,12-13,16H,14H2
    • InChI Key: HRVSZWRAIAVWHH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C#CC=CC#CC2=CC=CC(=C2)CC#N)C#N

Computed Properties

  • Exact Mass: 292.100048391g/mol
  • Monoisotopic Mass: 292.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 47.6Ų
  • XLogP3: 4.4

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